Unii-D856J1047R

• Molecular Formula: C32H40
• Molecular Weight: 424.7 g/mol
• IUPAC Name: ethylbenzene;1,2-xylene;1,3-xylene;1,4-xylene
• InChI: InChI=1S/4C8H10/c1-7-3-5-8(2)6-4-7;1-7-4-3-5-8(2)6-7;1-7-5-3-4-6-8(7)2;1-2-8-6-4-3-5-7-8/h3*3-6H,1-2H3;3-7H,2H2,1H3
• InChI Key: UERBALMVMSYIMI-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1.CC1=CC=C(C=C1)C.CC1=CC(=CC=C1)C.CC1=CC=CC=C1C

Description

Xylene is an aromatic hydrocarbon composed of a benzene ring linked to two methyl groups and that exists in three isoforms depending on the sites where the methyl groups are attached. Xylene is used for various industrial applications.

Scientific Research Applications

1. Nanoparticle Synthesis and Application

• Nanoparticle synthesis is a key area of research, as nanoparticles have a wide range of applications in various fields including electronics, medicine, and materials science. The development of new materials, especially semiconductors, has been greatly influenced by research in nanoparticle synthesis (Cushing, Kolesnichenko, & O'Connor, 2004).

2. Collaborative Environmental Modeling

• Large-scale environmental models often require collaboration between geographically dispersed scientists. Tools and software for collaborative working environments are essential for facilitating remote development and data sharing in scientific applications (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

3. Space Technology and Education

• The University Nanosat Program is an example of how scientific research is utilized in space technology. This program is crucial for the training of aerospace professionals and the development of advanced technologies in communications, power systems, and sensors (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).

4. Translation of Research into Innovations

• The process of translating scientific research into practical innovations is vital for societal advancement. Organizations like the National Collegiate Inventors and Innovators Alliance play a significant role in providing training and support to researchers to transform their discoveries into viable ventures (Giordan, Shartrand, Steig, & Weilerstein, 2011).

5. Nanostructures in Biodiagnostics

• Nanomaterials have become increasingly important in biodiagnostic assays, offering advantages in sensitivity and selectivity over conventional systems. Research in this area focuses on developing new materials for diagnostic applications (Rosi & Mirkin, 2005).